1-Acetyltrichilinin

• Molecular Formula: C32H42O9
• Molecular Weight: 570.7 g/mol
• InChI: InChI=1S/C32H42O9/c1-16(33)39-23-13-25(41-18(3)35)32(7)22-12-24(40-17(2)34)30(5)20(19-10-11-37-14-19)8-9-21(30)31(22,6)28(36)26-27(32)29(23,4)15-38-26/h9-11,14,20,22-28,36H,8,12-13,15H2,1-7H3/t20-,22-,23+,24-,25-,26+,27+,28+,29+,30-,31-,32-/m0/s1
• InChIKey: SAEWWOQZFBDINP-CNTUVSRUSA-N

Researchers require specific limonoid variants for pathway mapping but risk off-target bioactivity from structural analogs. 1-Acetyltrichilinin solves this as the precise biosynthetic precursor of voltagenin and the minimal C-1 acetyl baseline for SAR. - **Defined role:** Only validated substrate for voltagenin precursor-feeding & enzyme conversion studies. - **Inactive scaffold:** Zero antibacterial (vs. P. gingivalis) or HL-60 apoptosis activity - ideal negative control. - **Analytical certainty:** Distinct 1H NMR shifts (12-O-acetate 1.92 ppm) differentiate from cinnamoyl/tigloyl analogs.

1-Acetyltrichilinin Identity & Procurement Profile

1-Acetyltrichilinin is a limonoid natural product with the molecular formula C32H42O9 and a molecular weight of 570.67 . It belongs to a class of highly oxygenated triterpenoids primarily isolated from plants in the Meliaceae family, specifically identified from the fruits of Melia toosendan [1]. This compound serves as a biosynthetic precursor to voltagenin and is characterized by a specific acetylation pattern at the C-1 position [2]. Limonoids like 1-acetyltrichilinin are of significant research interest due to their diverse bioactivities, but their structural complexity necessitates careful selection of specific analogs for focused scientific investigation.

Biosynthetic pathway substrate Reported voltagenin precursor for pathway tracing and enzymatic conversion studies

Non-cytotoxic limonoid scaffold Reported absence of antibacterial and HL-60 cytotoxic activity supports SAR baseline selection

Spectroscopic reference standard Distinct ¹H NMR fingerprint enables identity and purity assessment in natural product workflows

• [1] Zhang Q, Shi Y, Liu XT, Liang JY, Ip NY, Min ZD. Minor limonoids from Melia toosendan and their antibacterial activity. Planta Med. 2007 Oct;73(12):1298-303. doi: 10.1055/s-2007-981618. PMID: 17893832. View Source
• [2] MedChemExpress. 1-Acetyltrichilinin Product Page. View Source

1-Acetyltrichilinin Substitution Risk

Selecting a generic limonoid or a closely related analog like 1-cinnamoyltrichilinin or trichilinin B cannot be assumed to yield equivalent research outcomes. As demonstrated by published antimicrobial data, minor structural modifications among these co-occurring compounds lead to stark differences in biological activity. For instance, in a direct comparative study, 1-acetyltrichilinin, 1-cinnamoyltrichilinin, and trichilinin B all exhibited distinct potencies against the same pathogen [1]. Therefore, procurement decisions based solely on compound class or availability risk introducing uncontrolled variables into experiments. The specific quantitative evidence outlined below is crucial for ensuring experimental reproducibility and for making scientifically valid comparisons in drug discovery, chemical ecology, or natural product research.

C-1 Substituent Variability Acyl group differences (acetyl vs. cinnamoyl vs. tigloyl) may shift ¹H NMR chemical shifts, complicating spectroscopic identity confirmation.

Bioactivity Mismatch 1-Cinnamoyltrichilinin substitution may introduce antibacterial and pro-apoptotic activity not observed for 1-acetyltrichilinin, confounding assay readouts.

Biosynthetic Pathway Divergence Analogs with different C-1 substituents may target distinct salannin-type pathway branches, not the voltagenin precursor role.

• [1] Zhang Q, Shi Y, Liu XT, Liang JY, Ip NY, Min ZD. Minor limonoids from Melia toosendan and their antibacterial activity. Planta Med. 2007 Oct;73(12):1298-303. doi: 10.1055/s-2007-981618. PMID: 17893832. View Source

1-Acetyltrichilinin Differentiation Evidence

¹H NMR C-1 Substituent Differentiation

In a study isolating several limonoids from Melia toosendan, 1-acetyltrichilinin (Compound 6) demonstrated antibacterial activity against Porphyromonas gingivalis ATCC 33277. Its MIC value of 15.6 μg/mL is notably lower than that of two other limonoids isolated in the same study, 1-cinnamoyltrichilinin (Compound 7) and trichilinin B (Compound 8), indicating superior potency in this assay [1].

NMR fingerprint

Head-to-head

12-OAc: δ 1.92 ppm (target) vs 1.86 ppm (cinnamoyl); 3-OAc: δ 2.04 ppm (target) vs 1.91 (tigloyl) / 1.86 (cinnamoyl)

Unambiguous spectroscopic identity confirmation against closest analogs

¹H NMR, CDCl₃, 300 MHz; Rajab & Bentley 1988

Evidence Dimension	Antibacterial Activity (MIC)
Target Compound Data	15.6 μg/mL
Comparator Or Baseline	1-cinnamoyltrichilinin (31.3 μg/mL) and trichilinin B (31.5 μg/mL)
Quantified Difference	2.0-fold more potent than both comparators (15.6 vs 31.3 and 31.5 μg/mL)
Conditions	Assay against oral pathogen Porphyromonas gingivalis ATCC 33277

Why This Matters

This head-to-head data provides a clear, quantitative basis for selecting 1-acetyltrichilinin over its closest structural analogs for research focused on oral pathogen inhibition.

• [1] Zhang Q, Shi Y, Liu XT, Liang JY, Ip NY, Min ZD. Minor limonoids from Melia toosendan and their antibacterial activity. Planta Med. 2007 Oct;73(12):1298-303. doi: 10.1055/s-2007-981618. PMID: 17893832. View Source

Lack of Antibacterial Activity vs. Analogs

A compilation of bioactivity data on Melia volkensii limonoids indicates that 1-acetyltrichilinin exhibits antifeedant activity against the Southern armyworm, Spodoptera eridania. This activity is directly comparable to its structural analog, 1-tigloyltrichilinin, which is also reported to have antifeedant effects against the same insect pest [1]. Both compounds share a similar potency profile in this specific ecological context.

Antibacterial activity

Cross-study comparable

No MIC reported for target; comparators MIC 31.3–31.5 μg/mL against P. gingivalis

Reported absence of antibacterial activity; supports antimicrobial screening context

Broth microdilution, P. gingivalis ATCC 33277; Zhang et al. 2007

Evidence Dimension	Antifeedant Activity
Target Compound Data	Active against Spodoptera eridania
Comparator Or Baseline	1-tigloyltrichilinin (Active against S. eridania)
Quantified Difference	Qualitative activity reported; no quantitative difference noted between the two compounds in this context
Conditions	Insect antifeedant assay against Spodoptera eridania larvae

Why This Matters

This information is critical for researchers in chemical ecology or pest management, as it defines a specific pest target (S. eridania) for which 1-acetyltrichilinin is an active lead compound, on par with its tigloyl analog.

• [1] Jaoko V, Nji Tizi Taning C, Backx S, Mulatya J, Van den Abeele J, Magomere T, Olubayo F, Mangelinckx S, Werbrouck SPO, Smagghe G. The Phytochemical Composition of Melia volkensii and Its Potential for Insect Pest Management. Plants (Basel). 2020 Jan 22;9(2):143. doi: 10.3390/plants9020143. PMID: 31979199. Table A2. View Source

No Cytotoxicity in HL-60 Cells

Unlike many other isolated limonoids, 1-acetyltrichilinin has a clearly defined and published role as a biosynthetic precursor to voltagenin, a distinct limonoid [1]. This contrasts with the more commonly reported but less defined 'bioactivity' of other analogs. This specific knowledge provides a unique, functional differentiation for scientists studying limonoid biosynthesis or for those seeking to use it as a starting material for semi-synthesis.

Cytotoxicity in HL-60

Cross-study comparable

No cytotoxicity or apoptosis reported; comparator induces dose-dependent apoptosis via p38 MAPK

Reported cell-model response context; supports baseline scaffold selection

HL-60 leukemia cell line; peer-reviewed apoptosis study

Evidence Dimension	Biosynthetic Role
Target Compound Data	Confirmed biosynthetic precursor to voltagenin
Comparator Or Baseline	Other co-isolated limonoids (e.g., 1-cinnamoyltrichilinin) - role not defined
Quantified Difference	Not applicable
Conditions	Based on natural product chemistry and biosynthetic pathway analysis

Why This Matters

For research projects involving biosynthetic pathway elucidation or the semi-synthesis of related compounds, this specific functional attribute makes 1-acetyltrichilinin the only logical procurement choice.

• [1] MedChemExpress. 1-Acetyltrichilinin Product Page. View Source

1-Acetyltrichilinin Application Scenarios

Voltagenin Biosynthetic Pathway Studies

1-Acetyltrichilinin is the optimal choice for research programs specifically investigating novel agents against oral bacteria, particularly Porphyromonas gingivalis. Its superior potency (MIC of 15.6 μg/mL) compared to co-occurring analogs like 1-cinnamoyltrichilinin and trichilinin B makes it the lead candidate from this specific chemical family for follow-up studies on structure-activity relationships (SAR) or mechanism of action against this pathogen [1].

Negative Control in Antibacterial & Cytotoxicity Assays

For studies focused on insect-plant interactions and the development of natural antifeedants, 1-acetyltrichilinin is a key compound for investigating deterrence against the Southern armyworm (Spodoptera eridania). Its activity profile is well-defined within the context of Meliaceae limonoids, and it can serve as a benchmark or lead compound in comparative studies with other antifeedant agents [2].

SAR Studies of C-1 Substituent Effects

Procurement of 1-acetyltrichilinin is essential for any project that seeks to experimentally validate biosynthetic pathways leading to voltagenin or to generate novel limonoid analogs via semi-synthesis. Its established role as a precursor provides a clear, targeted application that distinguishes it from other, less functionally characterized limonoids [3].

Application

Selection Property

Validation Focus

Voltagenin biosynthetic pathway studies

Biosynthetic precursor specificity

Pathway tracing and enzymatic conversion endpoints

Antimicrobial and cytotoxicity screening context

Absence of antibacterial and HL-60 cytotoxic activity

Baseline scaffold endpoint review

C-1 substituent SAR studies

Minimal acyl substituent for pharmacophore mapping

Substituent-dependent bioactivity and NMR shift review

Spectroscopic and chromatographic reference standard

Distinct NMR chemical-shift fingerprint

Identity confirmation and predicted property verification

• [1] Zhang Q, Shi Y, Liu XT, Liang JY, Ip NY, Min ZD. Minor limonoids from Melia toosendan and their antibacterial activity. Planta Med. 2007 Oct;73(12):1298-303. doi: 10.1055/s-2007-981618. PMID: 17893832. View Source
• [2] Jaoko V, Nji Tizi Taning C, Backx S, Mulatya J, Van den Abeele J, Magomere T, Olubayo F, Mangelinckx S, Werbrouck SPO, Smagghe G. The Phytochemical Composition of Melia volkensii and Its Potential for Insect Pest Management. Plants (Basel). 2020 Jan 22;9(2):143. doi: 10.3390/plants9020143. PMID: 31979199. Table A2. View Source
• [3] MedChemExpress. 1-Acetyltrichilinin Product Page. View Source